Cas no 1214381-56-2 (3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl)

• Product Name: 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl
• CAS No: 1214381-56-2
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 4789886
• Update Time: 2025-05-23

3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-fluoro-3-methoxy-2-(trifluoromethyl)biphenyl
• 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H10F4O/c1-19-12-7-3-6-11(13(12)14(16,17)18)9-4-2-5-10(15)8-9/h2-8H,1H3
• InChI Key： DHSFQNOGVSQYGY-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CC=1C1C=CC=C(C=1)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl

Research Brief on 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl (CAS: 1214381-56-2)

3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl (CAS: 1214381-56-2) is a fluorinated biphenyl derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and methoxy substituents, has shown promising potential in various applications, including drug discovery and material science. The presence of fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have focused on the synthesis and characterization of 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl, exploring its physicochemical properties and reactivity. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm its structural integrity. Additionally, computational modeling has provided insights into its electronic properties and potential interactions with biological targets, further highlighting its utility in medicinal chemistry.

In the context of drug discovery, this compound has been investigated as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group is particularly noteworthy, as it often imparts improved binding affinity and selectivity towards target proteins. Preliminary in vitro assays have demonstrated its efficacy in modulating specific enzymatic pathways, suggesting its potential as a lead compound for the treatment of various diseases, including cancer and inflammatory disorders.

Furthermore, the compound's stability under physiological conditions has been a subject of interest. Researchers have conducted pharmacokinetic studies to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding its behavior in biological systems and for optimizing its therapeutic potential. Early results indicate favorable pharmacokinetic properties, warranting further investigation in preclinical models.

Beyond its pharmaceutical applications, 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl has also been explored in material science. Its unique electronic properties make it a candidate for use in organic electronics, such as OLEDs and photovoltaic devices. Researchers are investigating its ability to facilitate charge transport and its compatibility with other organic semiconductors, which could lead to advancements in flexible and lightweight electronic materials.

In conclusion, 3'-Fluoro-3-methoxy-2-(trifluoromethyl)biphenyl (CAS: 1214381-56-2) represents a versatile and promising compound with broad applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, and future research directions may include optimizing its synthetic routes, expanding its therapeutic applications, and exploring its utility in advanced materials. As the field progresses, this compound is likely to play a significant role in the development of next-generation drugs and materials.